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Compound of Interest

Compound Name: 4,4'-Diaminobenzanilide

Cat. No.: B1630359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Diaminobenzanilide is a chemical intermediate with applications in the synthesis of dyes,

high-performance polymers, and potentially as a building block in pharmaceutical research.[1]

As with any chemical compound used in a laboratory or manufacturing setting, a thorough

understanding of its health and safety profile is paramount to ensure the well-being of

personnel and the integrity of research. This technical guide provides a comprehensive

overview of the known health and safety considerations for handling 4,4'-Diaminobenzanilide,

summarizing key data, outlining safe handling procedures, and providing visual aids for critical

workflows.

While extensive quantitative toxicity data such as LD50 values are not readily available in the

public domain, the existing hazard classifications and handling guidelines necessitate a

cautious and well-informed approach. This compound is considered a potentially hazardous

substance due to the presence of aromatic amine groups, which are often associated with toxic

properties.[1]
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4,4'-Diaminobenzanilide is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards associated with this

compound are summarized in the table below.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[2]

Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[3][4]

Skin Irritation (Category 2) H315: Causes skin irritation[2][4]

Eye Irritation (Category 2A) H319: Causes serious eye irritation[2][4]

Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[3][4]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation[2]

Table 1: GHS Hazard Classification for 4,4'-Diaminobenzanilide

Chronic exposure to aromatic diamines, a class of compounds to which 4,4'-
Diaminobenzanilide belongs, may pose long-term health risks, although specific data for this

compound is limited.[1] It is crucial to handle this chemical with appropriate engineering

controls and personal protective equipment to minimize all routes of exposure.

Occupational Exposure Limits
As of the date of this guide, specific Occupational Exposure Limits (OELs), such as a

Permissible Exposure Limit (PEL) from the Occupational Safety and Health Administration

(OSHA) or a Recommended Exposure Limit (REL) from the National Institute for Occupational

Safety and Health (NIOSH), have not been established for 4,4'-Diaminobenzanilide. The

absence of established OELs does not imply that the substance is safe at any concentration.

On the contrary, it underscores the need for a conservative approach to exposure control. A risk

assessment should be conducted for any process involving this chemical to determine the

potential for exposure and to implement appropriate control measures.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://citeseerx.ist.psu.edu/document?doi=2970e4f1b33cf827d526245756505ba7fbcee998&repid=rep1&type=pdf
https://echa.europa.eu/substance-information/-/substanceinfo/100.021.219
https://dnacih.com/niosh/nioshdbs/npg/NPGD0248.HTM
https://citeseerx.ist.psu.edu/document?doi=2970e4f1b33cf827d526245756505ba7fbcee998&repid=rep1&type=pdf
https://dnacih.com/niosh/nioshdbs/npg/NPGD0248.HTM
https://citeseerx.ist.psu.edu/document?doi=2970e4f1b33cf827d526245756505ba7fbcee998&repid=rep1&type=pdf
https://dnacih.com/niosh/nioshdbs/npg/NPGD0248.HTM
https://echa.europa.eu/substance-information/-/substanceinfo/100.021.219
https://dnacih.com/niosh/nioshdbs/npg/NPGD0248.HTM
https://citeseerx.ist.psu.edu/document?doi=2970e4f1b33cf827d526245756505ba7fbcee998&repid=rep1&type=pdf
https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://www.osha.gov/annotated-pels/table-z-1
https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physical and chemical properties of 4,4'-Diaminobenzanilide is

provided below.

Property Value

CAS Number 785-30-8[5]

Molecular Formula C13H13N3O[5]

Molecular Weight 227.27 g/mol [5]

Appearance White to brown solid/powder[1][3]

Melting Point 214 - 215 °C[5]

Solubility Sparingly soluble in water[1]

Table 2: Physical and Chemical Properties of 4,4'-Diaminobenzanilide

Safe Handling and Storage
Adherence to strict safety protocols is essential when working with 4,4'-Diaminobenzanilide.

The following procedures are based on standard laboratory safety practices and information

from safety data sheets.

Engineering Controls
Ventilation: All work with 4,4'-Diaminobenzanilide powder should be conducted in a

properly functioning chemical fume hood to minimize inhalation of dust.[4][6]

Containment: For larger quantities or procedures with a high potential for dust generation,

the use of a glove box or other closed-system transfer methods should be considered.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[6][7]

Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) must be

worn to prevent skin contact.[6][7][8] Contaminated clothing should be removed and
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laundered before reuse.[1]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator with a particulate filter is required.[7]

Handling Procedures
Avoid breathing dust.[1][7]

Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[1][7]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

Store away from strong oxidizing agents, acids, and peroxides.[1][7]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for safely handling 4,4'-
Diaminobenzanilide in a laboratory setting.
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Caption: Workflow for Safe Handling of 4,4'-Diaminobenzanilide.
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First Aid Measures
In the event of exposure, immediate action is critical. The following first aid measures should be

taken, and medical attention should be sought.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention.[7][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7][8]

Table 3: First Aid Measures for 4,4'-Diaminobenzanilide Exposure

Spill and Waste Disposal
Spill Response

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust. Moisten the spilled material with water if it is safe to do so.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://journals.tubitak.gov.tr/chem/vol28/iss5/6/
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://journals.tubitak.gov.tr/chem/vol28/iss5/6/
https://www.osha.gov/annotated-pels/table-z-1
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Diaminobenzanilide
https://journals.tubitak.gov.tr/chem/vol28/iss5/6/
https://www.benchchem.com/product/b1630359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully sweep or scoop up the material and place it in a sealed, labeled container for

disposal.[6]

Clean the spill area thoroughly with soap and water.

Waste Disposal
Dispose of 4,4'-Diaminobenzanilide waste and contaminated materials in accordance with

all applicable federal, state, and local regulations.[7] This material should be treated as

hazardous waste.

Fire Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

alcohol-resistant foam.[7]

Specific Hazards: Combustion may produce toxic gases, including carbon oxides and

nitrogen oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Conclusion
While 4,4'-Diaminobenzanilide is a valuable chemical intermediate, it presents several health

hazards that necessitate careful handling. This guide provides a framework for researchers,

scientists, and drug development professionals to work with this compound safely. The core

principles of risk assessment, implementation of engineering controls, consistent use of

appropriate personal protective equipment, and adherence to established safe work practices

are fundamental to minimizing the risk of exposure and ensuring a safe working environment.

The absence of comprehensive quantitative toxicity data should reinforce, not relax, the

commitment to these safety principles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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